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other narcolepsy drugs
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Compound Focus: Pitolisant

CAS No.: 362665-56-3

Cat. No.: S635256

Regulatory Schedules & Abuse Potential of Narcolepsy
Drugs

The table below compares the regulatory status and key pharmacological profiles of common narcolepsy

treatments. Pitolisant is distinct as the only non-scheduled medication.

FDA-Approv . .
CSA Mechanism of Action .
Drug ed for . Abuse Potential
Schedule (Primary)
Narcolepsy
Pitolisant (Wakix) Nota Yes (2019) [3] Histamine H3 receptor Low / Minimal
controlled inverse agonist [3] reported risk; not
substance [1] classified as a
[2] controlled substance
[3] [4]
Modafinil Schedule IV Yes [2] Dopamine reuptake Low potential for
(Provigil) [2] inhibitor [5] [6] abuse relative to

Schedule 1l drugs
[2]
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FDA-Approv . .
CSA Mechanism of Action )
Drug ed for ) Abuse Potential
Schedule (Primary)
Narcolepsy
Amphetamine Schedule 11 [5]  Yes (implied) Increases monoamine  High addiction
[5] release (Dopamine > potential [5]
Norepinephrine) [5]
Methylphenidate Schedule 11 [5]  Yes (implied) Blocks monoamine Notable addiction
[5] uptake (Dopamine > potential [5]
Norepinephrine) [5]
Sodium Oxybate Schedule 111 Yes [5] Acts on GABA-B Potential for abuse
(Xyrem) [5] receptors [5] and dependence

Pitolisant's Unique Mechanism of Action

Pitolisant's status as a non-controlled substance is intrinsically linked to its novel mechanism, which differs

fundamentally from traditional stimulants. The diagram below illustrates its wake-promoting pathway.
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Figure 1. Pitolisant's wake-promoting mechanism via H3 receptor antagonism.

As shown above, Pitolisant works as a histamine H3 receptor inverse agonist [3] [4]. This action blocks
the auto-receptor's inhibitory feedback, increasing the synthesis and release of endogenous histamine, a key
wake-promoting neurotransmitter [4] [6]. It also indirectly boosts the release of other neurotransmitters like
acetylcholine, dopamine, and norepinephrine [4]. This mechanism stabilizes the brain's natural wakefulness

pathways without inducing the massive surge in dopamine associated with high abuse potential, explaining

its non-scheduled status [3].

Experimental Data & Clinical Comparisons

Clinical trials and meta-analyses have directly compared Pitelisant to other agents like modafinil, providing

quantitative data on its efficacy and safety profile.
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¢ Study Design: A network meta-analysis systematically reviewed randomized controlled trials
(RCTs) to compare the efficacy and safety of Pitolisant and modafinil [7].
o Key Efficacy Endpoints:
o Excessive Daytime Sleepiness (EDS): Measured by change in the Epworth Sleepiness
Scale (ESS), where a higher score indicates more sleepiness.
o Cataplexy: Measured by the change in the weekly rate of cataplexy attacks.
o Objective Wakefulness: Measured by the Maintenance of Wakefulness Test (MWT), which
records the time a person can stay awake.
¢ Safety Endpoint: The incidence of treatment-emergent adverse events (TEAEs) was used to
estimate overall safety [7].

Results Summary:

o Efficacy: Pitolisant was non-inferior to modafinil in relieving EDS. Furthermore, it was
significantly superior to modafinil in reducing cataplexy attacks [7] [6].

e Safety: The risk ratio for TEAEs for Pitolisant versus modafinil was 0.86, favoring Pitolisant and
confirming its non-inferior safety profile [7].

¢ Clinical Impact: A separate post-hoc analysis of two RCTs (HARMONY 1 and HARMONY CTP)
reported that the Number Needed to Treat (NNT) for Pitolisant was 3-5 for EDS and 3-4 for
cataplexy, indicating a robust clinical effect [8].

Key Takeaways for Research and Development

¢ Pitolisant's primary advantage in the narcolepsy treatment landscape is its non-controlled status,
attributed to a novel wake-promoting mechanism that appears to carry minimal abuse liability [3] [4].

¢ Its dual efficacy for both excessive daytime sleepiness and cataplexy—symptoms typically requiring
multiple drug classes—presents a significant therapeutic benefit [7] [6].

¢ The favorable benefit/risk profile and low Number Needed to Treat (NNT) demonstrated in clinical
analyses support its consideration as a first-line treatment for adults with narcolepsy [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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